molecular formula C12H11N3S B10797556 4-(2,5-Dimethylpyrrol-1-yl)thieno[3,2-d]pyrimidine

4-(2,5-Dimethylpyrrol-1-yl)thieno[3,2-d]pyrimidine

Cat. No.: B10797556
M. Wt: 229.30 g/mol
InChI Key: CDACKKQBBSORQX-UHFFFAOYSA-N
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Description

OSM-S-471 is a compound developed as part of the Open Source Malaria project. This compound is part of a series of compounds designed to combat malaria by targeting specific biological pathways in the malaria parasite. The compound’s structure and properties make it a promising candidate for further research and development in the field of antimalarial drugs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of OSM-S-471 involves multiple steps, starting with the preparation of the core scaffold. The core scaffold is typically constructed using a series of organic reactions, including halogenation, lithiation, and amination. For example, a chlorinated thienopyrimidone can be used as a starting material, which undergoes lithiation followed by halogenation to introduce the desired functionality.

Industrial Production Methods

Industrial production of OSM-S-471 would likely follow similar synthetic routes as those used in laboratory settings but scaled up to accommodate larger quantities. This would involve optimizing reaction conditions to ensure high yields and purity while minimizing costs and environmental impact. Techniques such as continuous flow chemistry and automated synthesis could be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

OSM-S-471 undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

    Reduction: Reduction reactions can be used to modify the functional groups present in the compound.

    Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in the reactions involving OSM-S-471 include:

    Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.

    Reducing agents: Such as sodium borohydride or lithium aluminum hydride.

    Substituting agents: Such as halogens or nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives with altered biological activity, while substitution reactions can introduce new functional groups that enhance the compound’s properties.

Scientific Research Applications

OSM-S-471 has a wide range of scientific research applications, including:

    Chemistry: Used as a model compound to study reaction mechanisms and develop new synthetic methodologies.

    Biology: Investigated for its potential to inhibit specific biological pathways in the malaria parasite.

    Medicine: Explored as a potential antimalarial drug candidate with promising efficacy and safety profiles.

    Industry: Utilized in the development of new pharmaceuticals and chemical processes.

Mechanism of Action

The mechanism of action of OSM-S-471 involves targeting specific molecular pathways in the malaria parasite. The compound is designed to inhibit key enzymes and proteins essential for the parasite’s survival and replication. By binding to these molecular targets, OSM-S-471 disrupts the parasite’s metabolic processes, leading to its death. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that the compound may interfere with the parasite’s protein synthesis and energy production.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to OSM-S-471 include other members of the Open Source Malaria series, such as OSM-S-106 and OSM-S-137 . These compounds share similar core structures and functional groups but differ in their specific substituents and overall properties.

Uniqueness

OSM-S-471 stands out due to its unique combination of structural features and biological activity. Compared to other similar compounds, OSM-S-471 has shown higher potency and selectivity against the malaria parasite. Additionally, its synthetic accessibility and favorable pharmacokinetic properties make it a promising candidate for further development.

Properties

Molecular Formula

C12H11N3S

Molecular Weight

229.30 g/mol

IUPAC Name

4-(2,5-dimethylpyrrol-1-yl)thieno[3,2-d]pyrimidine

InChI

InChI=1S/C12H11N3S/c1-8-3-4-9(2)15(8)12-11-10(5-6-16-11)13-7-14-12/h3-7H,1-2H3

InChI Key

CDACKKQBBSORQX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(N1C2=NC=NC3=C2SC=C3)C

Origin of Product

United States

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